Cas no 1033718-10-3 (tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate)

• Product Name: tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• CAS No: 1033718-10-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD21362303
• CID: 3163413
• PubChem ID: 58007014
• Update Time: 2025-06-16

tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(cis-3-hydroxycyclobutyl)-N-methylcarbamate
• EOS-60585
• tert-butyl((1r,3r)-3-hydroxycyclobutyl)(methyl)carbamate
• TERT-BUTYL N-(TRANS-3-HYDROXYCYCLOBUTYL)-N-METHYLCARBAMATE
• tert-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• tert-Butyl (cis-3-hydroxycyclobutyl)(methyl)carbamate
• tert-Butyl (trans-3-hydroxycyclobutyl)(methyl)carbamate
• tert-Butyl N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• cis-(N-Boc-N-methylamino)cyclobutan-3-ol
• trans-(N-Boc-N-methylamino)cyclobutan-3-ol
• hydroxycyclobutyl]carbamate
• tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• tert-butyl 3-hydroxycyclobutyl(methyl)carbamate
• t-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• Carbamic acid, N-(3-hydroxycyclobutyl)-N-methyl-, 1,1-dimethylethyl ester
• EN300-7210062
• SCHEMBL17184415
• P13665
• PS-17416
• 1033718-20-5
• 1033718-10-3
• 1392804-89-5
• tert-butyl (3-hydroxycyclobutyl)(methyl)carbamate
• DTXSID101146749
• AS-39777
• AS-34700
• AKOS024438322
• MFCD23106180
• SY098551
• CS-0183440
• TERT-BUTYL N-METHYL-N-[(1R,3R)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• PB37715
• tert-butyl N-methyl-N-[(1s,3s)-3-
• DB-144696
• tert-ButylN-(3-hydroxycyclobutyl)-N-methylcarbamate
• trans-3-[Boc-(methyl)amino]cyclobutanol
• CS-0048049
• EN300-6472571
• EN300-7170235
• cis-3-[Boc(methyl)amino]cyclobutanol
• PB37132
• SB20969
• SY112237
• MFCD21362306
• SCHEMBL13567986
• AKOS025290306
• PB23092
• TERT-BUTYL N-METHYL-N-[(1S,3S)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• MFCD21362303
• SCHEMBL13567993
• SB20679
• SFC80489

• MDL： MFCD21362303
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11(4)7-5-8(12)6-7/h7-8,12H,5-6H2,1-4H3
• InChI Key： AWAUKBRXWGIKJB-UHFFFAOYSA-N
• SMILES： OC1CC(C1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1

Additional information on tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate

Professional Introduction to Tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate (CAS No. 1033718-10-3)

Tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate (CAS No. 1033718-10-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has been extensively studied for its potential applications in drug development and molecular recognition. The presence of both a tert-butyl group and a hydroxycyclobutyl moiety imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural integrity of tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate is pivotal in determining its reactivity and utility. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the compound's interaction with biological targets. This steric effect can be leveraged to enhance the selectivity of drug candidates, reducing off-target effects and improving overall therapeutic efficacy. On the other hand, the hydroxycyclobutyl moiety introduces a polar functional group that can participate in hydrogen bonding interactions, further influencing the compound's binding affinity and solubility profile.

In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their versatility as pharmacophores, exhibiting efficacy across various therapeutic areas including neurology, oncology, and anti-inflammatory applications. The specific configuration of cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate, particularly the cis arrangement of the hydroxycyclobutyl and carbamate groups, has been found to enhance its pharmacological properties. This configuration allows for optimal spatial orientation when interacting with biological targets, thereby improving binding affinity and metabolic stability.

The synthesis of tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the cyclobutyl core, while nucleophilic substitution reactions have been employed to introduce the hydroxyl and carbamate functionalities. These synthetic strategies highlight the compound's complexity and the sophisticated techniques required for its preparation.

One of the most compelling aspects of tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate is its potential as a building block for more complex drug candidates. Researchers have explored its utility in generating derivatives with enhanced pharmacological profiles. By modifying either the tert-butyl or hydroxycyclobutyl groups, or introducing additional functional moieties, novel compounds with tailored properties can be synthesized. These derivatives have shown promise in preclinical studies, demonstrating efficacy against various disease models.

The biological activity of cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate has been thoroughly investigated in recent years. Studies have revealed its potential as an inhibitor of specific enzymes implicated in metabolic disorders and cancer progression. The compound's ability to modulate enzyme activity has been attributed to its unique structural features, which allow it to bind tightly to target proteins. Additionally, its solubility profile has been optimized through structural modifications, enhancing its bioavailability and therapeutic potential.

The impact of this compound on drug discovery extends beyond its direct applications as a lead molecule. It serves as a valuable scaffold for medicinal chemists to explore new chemical space and develop innovative therapeutic strategies. The combination of steric hindrance provided by the tert-butyl group and hydrogen bonding capabilities of the hydroxycyclobutyl moiety offers a versatile platform for designing molecules with improved pharmacokinetic properties.

In conclusion, tert-butyl cis-N-(3-hydroxycyclobutyl)-N-methyl-carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its synthesis involves sophisticated organic transformations, while its biological activity underscores its importance as a lead compound in drug development. As research continues to uncover new therapeutic targets and methodologies, this compound is poised to play an increasingly vital role in the discovery and development of novel treatments for various diseases.